N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2-phenoxypropanamide

• IUPAC Name: N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)-2-phenoxypropanamide
• InChI: InChI=1S/C16H15N3O3/c1-10(22-12-5-3-2-4-6-12)15(20)17-11-7-8-13-14(9-11)19-16(21)18-13/h2-10H,1H3,(H,17,20)(H2,18,19,21)
• InChI Key: KUEHIOJZIDCJID-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC2=C(C=C1)NC(=O)N2)OC3=CC=CC=C3
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-2-phenoxypropanamide is a chemical compound with potential applications in scientific research. This compound is also known as PHZ-106, and it has been studied for its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of PHZ-106 involves the inhibition of tubulin polymerization, which is essential for cell division. PHZ-106 binds to the colchicine site on tubulin, which prevents the formation of microtubules. This disruption of microtubule formation leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
PHZ-106 has been shown to have low toxicity in normal cells, which is a desirable characteristic for a potential anticancer agent. In addition, PHZ-106 has been shown to have a high affinity for cancer cells, which could increase its effectiveness in cancer treatment. PHZ-106 has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. This could prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using PHZ-106 in lab experiments include its potential as an anticancer agent and radiosensitizer, its low toxicity in normal cells, and its high affinity for cancer cells. However, the limitations of using PHZ-106 in lab experiments include the need for further studies to determine its effectiveness in vivo, and the need for optimization of its synthesis method to produce larger quantities of PHZ-106.

Future Directions

There are several future directions for the study of PHZ-106. One direction is to further investigate its potential as an anticancer agent and radiosensitizer, and to determine its effectiveness in vivo. Another direction is to optimize its synthesis method to produce larger quantities of PHZ-106 for further studies. Additionally, future studies could investigate the potential of PHZ-106 in combination with other anticancer agents to enhance its effectiveness in cancer treatment.

Synthesis Methods

The synthesis of PHZ-106 involves the reaction of 5-nitro-1H-benzimidazole with 2-phenoxypropanoic acid in the presence of a reducing agent. The resulting compound is then treated with acetic anhydride to yield PHZ-106. This method has been optimized to produce high yields of PHZ-106 with high purity.

Scientific Research Applications

PHZ-106 has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. PHZ-106 has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, PHZ-106 has been studied for its potential as a radiosensitizer, which could enhance the effectiveness of radiation therapy in cancer treatment.